2-cyclopentyl-N-[1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidin-4-yl]acetamide

• IUPAC Name: 2-cyclopentyl-N-[1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C17H28N4O2/c1-12(2)16-19-17(23-20-16)21-9-7-14(8-10-21)18-15(22)11-13-5-3-4-6-13/h12-14H,3-11H2,1-2H3,(H,18,22)
• InChI Key: GQXKOGIKXHZROP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)N2CCC(CC2)NC(=O)CC3CCCC3
• Molecular Formula: C17H28N4O2
• Molecular Weight: 320.4 g/mol

Description

2-cyclopentyl-N-[1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidin-4-yl]acetamide, also known as CP-945,598, is a novel compound that has been extensively studied for its potential use in various scientific research applications. This compound belongs to the class of piperidine derivatives and has been shown to exhibit significant pharmacological effects in preclinical studies.

Mechanism of Action

2-cyclopentyl-N-[1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidin-4-yl]acetamide acts as a selective antagonist of the cannabinoid CB1 receptor, which is primarily located in the central nervous system. By blocking the activity of this receptor, 2-cyclopentyl-N-[1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidin-4-yl]acetamide modulates the release of various neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects:
2-cyclopentyl-N-[1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidin-4-yl]acetamide has been shown to exhibit significant biochemical and physiological effects in preclinical studies. It has been shown to modulate the release of various neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in the regulation of various physiological processes such as appetite, mood, and pain perception.

Advantages and Limitations for Lab Experiments

2-cyclopentyl-N-[1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidin-4-yl]acetamide has several advantages for lab experiments. It is a highly selective antagonist of the cannabinoid CB1 receptor, which makes it an ideal tool for studying the role of this receptor in various physiological processes. However, 2-cyclopentyl-N-[1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidin-4-yl]acetamide has several limitations as well. It is a relatively new compound, and its long-term safety and efficacy have not been fully established. Moreover, it is not yet available for clinical use.

Future Directions

There are several future directions for the study of 2-cyclopentyl-N-[1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidin-4-yl]acetamide. One potential direction is to study its potential use in the treatment of various neurological disorders such as Parkinson's disease, Alzheimer's disease, and multiple sclerosis. Another potential direction is to study its potential use in the treatment of various psychiatric disorders such as depression, anxiety, and schizophrenia. Moreover, further studies are needed to establish its long-term safety and efficacy.

Synthesis Methods

The synthesis of 2-cyclopentyl-N-[1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidin-4-yl]acetamide involves the reaction of 1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidine-4-carboxylic acid with cyclopentylamine in the presence of an activating agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with acetic anhydride to yield the final product.

Scientific Research Applications

2-cyclopentyl-N-[1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidin-4-yl]acetamide has been extensively studied for its potential use in various scientific research applications. It has been shown to exhibit significant activity as a selective antagonist of the cannabinoid CB1 receptor, which is involved in the regulation of various physiological processes such as appetite, mood, and pain perception.